Cas no 1936670-60-8 (2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol
• CAS No: 1936670-60-8
• MF: C₁₀H₂₀O₂
• MW: 172.26
• CID: 5565548
• PubChem ID: 126986595
• Update Time: 2025-10-31

2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• CID 126986595
• 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol

• Inchi： 1S/C10H20O2/c1-4-12-8-9(2)6-5-7-10(9,3)11/h11H,4-8H2,1-3H3
• InChI Key： VMLFKOUDNYIVJD-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCCC1(COCC)C

Additional information on 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol

Introduction to 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 1936670-60-8)

2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 1936670-60-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclopentane ring, which is substituted with ethoxymethyl and dimethyl groups, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol is defined by its molecular formula C₁₀H₂₀O₂. The presence of the hydroxyl group (-OH) and the ethoxymethyl substituent (-CH₂CH₂OCH₃) imparts specific reactivity and solubility properties to the molecule. These features make it an attractive candidate for a wide range of chemical reactions and transformations.

In the realm of pharmaceutical research, 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. A recent paper in Macromolecules reported the successful use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical properties. The resulting materials showed improved thermal stability and resistance to environmental degradation, making them suitable for applications in automotive and aerospace industries.

The synthesis of 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol typically involves several steps, including the formation of the cyclopentane ring and subsequent functionalization with the desired substituents. One common synthetic route involves the reaction of cyclopentene with an appropriate alkylating agent followed by reduction and etherification steps. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The market demand for 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol is expected to grow in response to increasing research activities in pharmaceuticals and materials science. As more studies uncover its potential applications, the compound is likely to find broader use in various industries. Companies involved in chemical synthesis and drug development are particularly interested in exploring its properties further.

In conclusion, 2-(Ethoxymethyl)-1,2-dimethylcyclopentan-1-ol (CAS No. 1936670-60-8) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to reveal new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.